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Compound of Interest

Compound Name: C26 D,L-Carnitine-d9

Cat. No.: B12411927

Essential Safety and Handling Guide for C26 D,L-
Carnitine-d9

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling C26 D,L-Carnitine-d9. The following procedural
steps and data are designed to ensure safe operational handling and disposal, fostering a
secure laboratory environment.

Physicochemical and Safety Data

While a specific Safety Data Sheet (SDS) for C26 D,L-Carnitine-d9 is not readily available,
data from structurally similar compounds and general chemical safety principles have been
compiled to provide the following guidance. C26 D,L-Carnitine-d9 is a deuterated form of
Hexacosanoyl D,L-carnitine.[1][2] It is supplied as a powder and is classified as a combustible
solid.[3][4]
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Property Value Source

Chemical Name C26 D,L-Carnitine-d9 MedchemExpress
Synonyms Hexacosanoyl DL-carnitine-d9 Sigma-Aldrich[3]
CAS Number 2260670-67-3 MedchemExpress[1]
Molecular Formula C33Hs6DaNO4 MedchemExpress[1]
Molecular Weight 548.93 g/mol MedchemExpress|[1]
Physical Form Powder Sigma-Aldrich[3][4]
Storage Temperature -20°C Sigma-Aldrich[3][4]
Purity >99% (TLC) Sigma-Aldrich[4]
Shipping Condition Dry Ice Sigma-Aldrich[3][4]
Combustibility Combustible Solid Sigma-Aldrich[3][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the foundation of safe handling. The following equipment

should be worn at all times when handling C26 D,L-Carnitine-d9.
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Equipment

Specification

Rationale

Hand Protection

Nitrile gloves (double-gloving

recommended)

Protects against skin contact.
Double gloving provides
additional protection against
potential tears and

contamination.[4]

Eye Protection

ANSI-approved safety glasses

or chemical splash goggles

Protects eyes from airborne

powder and potential splashes.

[5]

Body Protection

Flame-resistant lab coat, fully

buttoned

Protects skin from
contamination and provides a
barrier against a potential fire
hazard from the combustible
solid.[5]

Respiratory Protection

N95 or higher-rated respirator

Recommended when handling
the powder outside of a
chemical fume hood to prevent

inhalation of fine particles.[6]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical to minimize risk. The following step-

by-step protocols provide clear guidance for all stages of the compound's lifecycle in the

laboratory.

Experimental Workflow: From Receipt to Disposal

The following diagram outlines the complete handling process for C26 D,L-Carnitine-d9.

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.ehs.washington.edu/system/files/resources/flammablesolids_0.docx
https://www.ehs.washington.edu/system/files/resources/flammablesolids_0.docx
https://falseguridad.com/the-importance-of-personal-protective-equipment-in-the-handling-of-chemicals/
https://www.benchchem.com/product/b12411927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

4 N\

Receiving & Storage

[Receive on Dry Ice]

Qnspect for Damage]

Store at -20°C
- J

Prepare for Use

Handling & Experimentation

[Don Appropriate PPE]

'

[Weigh in Fume HOO(D

'

[Conduct Experimena

Generate Waste

-

Waste Management & Disposal\

[Segregate Waste]

l

@etermine Waste CIassificatiorD

l

G)ispose per Regulations)
- J

Click to download full resolution via product page

Caption: Workflow for C26 D,L-Carnitine-d9 Handling.
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Step-by-Step Handling Protocol

1.

Receiving and Storage:

Verification: Upon receipt, confirm the package contains C26 D,L-Carnitine-d9 and that the
container is intact.

Storage: Immediately transfer the compound to a designated freezer for storage at -20°C.[3]

[4]

. Preparation and Weighing:

PPE: Before handling, put on all required personal protective equipment as outlined in the
PPE table.

Ventilation: Conduct all manipulations of the powder, especially weighing, inside a certified
chemical fume hood to minimize inhalation exposure and contain any dust.

Static Control: Use anti-static weigh boats and tools to prevent ignition of the combustible
powder.[7]

. Experimental Use:

Containment: Keep containers of the compound sealed when not in use.
Avoidance: Avoid actions that could generate dust, such as vigorous shaking or scraping.

Hygiene: After handling, wash hands thoroughly with soap and water.[3]

Emergency Procedures

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open. Seek medical attention.[9]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water. If irritation persists, seek medical advice.[9]
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[9]

Fire Fighting:

o Extinguishing Media: Use a dry chemical, carbon dioxide, or foam extinguisher. Avoid using
water jets, which can spread the powder and create a dust explosion hazard.

o Protective Gear: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).

Accidental Release:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated, preferably with an exhaust system.

Containment: Carefully sweep up the spilled powder, avoiding dust generation. Use non-
sparking tools.

Disposal: Place the collected material into a sealed, labeled container for proper waste
disposal.

Disposal Plan

Proper disposal is a critical final step in the chemical lifecycle. The classification of C26 D,L-
Carnitine-d9 as hazardous or non-hazardous waste depends on institutional and local
regulations.

Waste Disposal Decision Workflow

The following diagram provides a logical flow for determining the correct disposal path.
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Caption: Decision workflow for waste disposal.

Step-by-Step Disposal Protocol

1. Waste Characterization:

o Consult: Review your institution's Environmental Health and Safety (EHS) guidelines to
determine if C26 D,L-Carnitine-d9 or similar chemical compounds are classified as
hazardous waste.

» Assumption: In the absence of clear data, it is prudent to handle the waste as potentially
hazardous.

2. Non-Hazardous Disposal:
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« If confirmed as non-hazardous, collect the solid waste in a sealed, clearly labeled container.

[1]
e The label should identify the contents and state that it is "non-hazardous".[1]

o Dispose of the container in the regular laboratory solid waste stream, as directed by your
institution.

3. Hazardous Disposal:

« If classified as hazardous, or if the classification is unknown, collect all waste (including
contaminated consumables like gloves and weigh boats) in a designhated hazardous waste
container.

» Label the container with a hazardous waste tag, detailing the contents and associated
hazards (e.g., "Combustible Solid," "Irritant").

» Arrange for pickup and disposal by your institution's EHS department or a certified
hazardous waste contractor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Carnitine-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12411927#personal-protective-equipment-for-
handling-c26-d-I-carnitine-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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